![molecular formula C23H17F3N6O3 B2806906 4-({3-[(4-chlorophenyl)thio]pyrazin-2-yl}oxy)-N-(2-methoxyphenyl)benzamide CAS No. 1251671-79-0](/img/structure/B2806906.png)
4-({3-[(4-chlorophenyl)thio]pyrazin-2-yl}oxy)-N-(2-methoxyphenyl)benzamide
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Description
4-({3-[(4-chlorophenyl)thio]pyrazin-2-yl}oxy)-N-(2-methoxyphenyl)benzamide is a useful research compound. Its molecular formula is C23H17F3N6O3 and its molecular weight is 482.423. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Applications
- A study has synthesized a series of compounds to evaluate their antimicrobial activity. These compounds have shown significant antibacterial and antifungal activities, which suggests the potential of "4-({3-[(4-chlorophenyl)thio]pyrazin-2-yl}oxy)-N-(2-methoxyphenyl)benzamide" in developing new antimicrobial agents (R. M. Okasha, A. Fouda, Majed A. Bajaber, et al., 2022).
Anticancer Activity
- Research focused on the design and synthesis of novel compounds has led to the identification of molecules with promising anticancer properties. Molecular docking and dynamic studies have been employed to explore the potential anti-breast cancer capabilities of synthesized compounds, indicating that modifications to the chemical structure could enhance anticancer activity (Eka Marisa Putri, Noval Herfindo, et al., 2021).
Synthesis and Chemical Properties
- The synthesis process involves multiple steps, including the reaction of various starting materials to produce compounds with potential biological activities. Studies have detailed the synthesis routes, physical properties, and spectral data of these compounds, providing insights into their chemical behavior and structure-activity relationships (Pinka Patel, D. Gor, et al., 2013).
Nematocidal Activity
- Novel compounds have been synthesized and evaluated for their nematocidal activities. Some derivatives have shown good efficacy against Bursaphelenchus xylophilus, suggesting the potential of "this compound" derivatives as lead compounds for the development of new nematicides (Dan Liu, Zhengxing Wang, et al., 2022).
Properties
IUPAC Name |
2-(4-ethoxyphenyl)-5-[[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]pyrazolo[1,5-d][1,2,4]triazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17F3N6O3/c1-2-34-17-8-6-14(7-9-17)18-11-19-22(33)31(27-13-32(19)29-18)12-20-28-21(30-35-20)15-4-3-5-16(10-15)23(24,25)26/h3-11,13H,2,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAINYPKNIXVURH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NN3C=NN(C(=O)C3=C2)CC4=NC(=NO4)C5=CC(=CC=C5)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17F3N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.